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Compound of Interest

Compound Name: Ethyl linoleate-13C18

Cat. No.: B3026068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Ethyl linoleate-13C18. Due to the limited availability of specific experimental data

for the ¹³C-labeled variant, this guide presents data for unlabeled ethyl linoleate as a close and

reliable approximation. Isotopic labeling at the ¹³C level is not expected to significantly alter the

macroscopic physical properties of the molecule.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of ethyl linoleate. These values are

essential for handling, formulation, and experimental design.
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Property Value Notes

Molecular Formula C₂₀H₃₆O₂ (unlabeled)

(¹³C)₁₈C₂H₃₆O₂ (labeled)

Molecular Weight 308.50 g/mol (unlabeled)[1][2] 326.37 g/mol (labeled)

Appearance
Colorless to light yellow

oil/liquid[2][3]

Melting Point -95 °C (-139 °F)[4]

As a long-chain unsaturated

fatty acid ester, it remains

liquid at low temperatures.

Boiling Point 224 °C at 17 mmHg[3] 193 °C at 6 mmHg[2]

Density 0.876 g/mL at 25 °C[3]

Refractive Index nD20 1.455

Solubility

Miscible with

dimethylformamide, fat

solvents, and oils.[2] Soluble in

ethanol, DMSO.

Insoluble in water.

Storage

Store at -20°C to -80°C under

an inert gas. Protect from light,

air, and moisture.

Experimental Protocols
Detailed methodologies for determining the key physical properties of fatty acid esters like

Ethyl linoleate-13C18 are outlined below. These are generalized protocols that can be

adapted for the specific isotopically labeled compound.

Determination of Melting Point (Capillary Method)
This method is suitable for determining the temperature at which the fatty acid ester transitions

from a solid to a liquid state.
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Principle: A small, solidified sample in a capillary tube is heated at a controlled rate. The

temperature range over which the sample melts is observed.

Procedure:

If the sample is liquid at room temperature, it must first be solidified. This can be achieved by

chilling the sample.

Introduce a small amount of the solidified Ethyl linoleate-13C18 into a capillary tube,

ensuring the sample is tightly packed to a height of 2-3 mm.

Attach the capillary tube to a calibrated thermometer.

Place the assembly in a melting point apparatus.

Heat the apparatus at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point (Distillation Method)
This protocol determines the temperature at which the vapor pressure of the liquid equals the

pressure surrounding the liquid and the liquid changes into a vapor.

Principle: The sample is heated to its boiling point, and the temperature of the vapor is

measured.

Procedure:

Place a measured volume of Ethyl linoleate-13C18 into a distillation flask.

Add a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus with a condenser and a collection flask.
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Insert a calibrated thermometer so that the top of the bulb is level with the bottom of the side

arm of the distillation flask.

Heat the flask gently.

Record the temperature at which the vapor temperature stabilizes while the liquid is boiling

and condensing in the condenser. This stable temperature is the boiling point at the recorded

atmospheric pressure. For vacuum distillation, the pressure is controlled and recorded.

Determination of Density (Oscillating U-Tube Method)
This method provides a precise measurement of the density of a liquid sample.

Principle: The change in the oscillation frequency of a U-shaped tube when filled with the

sample is directly related to the density of the sample.

Procedure:

Calibrate the instrument using two standards of known density (e.g., dry air and pure water).

Inject a small, bubble-free aliquot of Ethyl linoleate-13C18 into the oscillating U-tube.

Allow the temperature of the sample cell to stabilize to the desired measurement

temperature (e.g., 25 °C).

The instrument measures the oscillation period and calculates the density based on the

calibration.

Clean the U-tube thoroughly with appropriate solvents before and after each measurement.

Determination of Solubility (Turbidimetric Method)
This protocol can be used to determine the solubility of Ethyl linoleate-13C18 in various

solvents.

Principle: The solubility is determined by observing the point at which a solution becomes turbid

upon the addition of a non-solvent or a change in temperature, indicating the precipitation of

the solute.
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Procedure:

Prepare a series of solutions of Ethyl linoleate-13C18 in the solvent of interest at various

concentrations.

Alternatively, prepare a saturated solution at a higher temperature and then cool it down.

Use a turbidimeter or a spectrophotometer to measure the turbidity or absorbance of the

solutions.

The concentration at which a significant increase in turbidity is observed corresponds to the

solubility limit under the tested conditions.

For qualitative assessment, visual inspection against a dark background can determine

miscibility or insolubility in different solvents.

Mandatory Visualization
The primary application of Ethyl linoleate-13C18 in research is as an isotopic tracer in

metabolic studies, particularly in the field of lipidomics. The following diagram illustrates a

general experimental workflow for its use.
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Workflow for Ethyl Linoleate-13C18 Tracer Studies
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Caption: General workflow for utilizing Ethyl linoleate-13C18 as a tracer in lipidomics

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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